molecular formula C9H12INO2 B179668 4-(Ethoxycarbonyl)-1-methylpyridin-1-ium iodide CAS No. 10129-59-6

4-(Ethoxycarbonyl)-1-methylpyridin-1-ium iodide

Cat. No.: B179668
CAS No.: 10129-59-6
M. Wt: 293.1 g/mol
InChI Key: SFWONOUKADVLTA-UHFFFAOYSA-M
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Description

4-(Ethoxycarbonyl)-1-methylpyridin-1-ium iodide, also known as this compound, is a useful research compound. Its molecular formula is C9H12INO2 and its molecular weight is 293.1 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 122471. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

10129-59-6

Molecular Formula

C9H12INO2

Molecular Weight

293.1 g/mol

IUPAC Name

ethyl 1-methylpyridin-1-ium-4-carboxylate;iodide

InChI

InChI=1S/C9H12NO2.HI/c1-3-12-9(11)8-4-6-10(2)7-5-8;/h4-7H,3H2,1-2H3;1H/q+1;/p-1

InChI Key

SFWONOUKADVLTA-UHFFFAOYSA-M

SMILES

CCOC(=O)C1=CC=[N+](C=C1)C.[I-]

Canonical SMILES

CCOC(=O)C1=CC=[N+](C=C1)C.[I-]

10129-59-6

Synonyms

PyridiniuM, 4-(ethoxycarbonyl)-1-Methyl-, iodide

Origin of Product

United States

Synthesis routes and methods

Procedure details

Isonicotinic acid ethyl ester (5 g, 33 mmol), was dissolved in ethanol (40 mL). Methyl iodide (4.13 mL, 66.1 mmol) was added and the clear solution was stirred overnight at 60° C. The resulting mixture was evaporated to yield a red/orange solid, which was determined by 1H NMR and thin-layer chromatography (TLC) to be the title product in quantitative yield. The crude mixture was used directly in the following reaction.
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One
Quantity
4.13 mL
Type
reactant
Reaction Step Two

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